molecular formula C11H10F2O3 B1601759 Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate CAS No. 97305-12-9

Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate

Cat. No. B1601759
CAS RN: 97305-12-9
M. Wt: 228.19 g/mol
InChI Key: GLRNJDWFZNOBHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate are not explicitly mentioned in the available literature .

Scientific Research Applications

Polymorphism Studies

  • Polymorphism in Pharmaceutical Compounds : A study on a closely related investigational pharmaceutical compound highlighted the characterization of two polymorphic forms using spectroscopic and diffractometric techniques. This research underscores the importance of understanding polymorphism in drug development for ensuring consistency and efficacy of pharmaceutical products (Vogt et al., 2013).

Catalysis and Polymer Applications

  • Polymer-supported Catalytic Systems : Research on poly(3,4-ethylenedioxythiophene) introduces a novel polymer-supported system for catalytic reactions. This system demonstrates the potential of integrating such compounds into catalytic and electro-catalytic processes, suggesting a pathway for the development of new catalytic systems that could involve Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate or its derivatives (Sivakumar & Phani, 2011).

Material Science and Energy Storage

  • Electrolyte Additives for Lithium-Ion Batteries : A study on Ethyl 3,3,3-trifluoropropanoate as an additive demonstrates its effectiveness in improving the cycling performance of lithium-ion batteries at elevated temperatures. This suggests that similar compounds, including this compound, could be explored for enhancing battery performance and longevity (Huang et al., 2016).

Biochemical Applications

  • Biocatalysis with Fungi : The asymmetric reduction of 3-aryl-3-keto esters, including those related to this compound, using Rhizopus species, highlights the utility of fungi in producing enantioselectively reduced products. This application is significant in the synthesis of chiral alcohols, which are valuable in pharmaceutical synthesis (Salvi & Chattopadhyay, 2006).

Analytical Chemistry

  • Quantitative Bioanalytical Methods : Research into the development of rapid and selective bioanalytical methods for quantifying similar molecules underscores the importance of accurate measurement techniques in drug development and pharmacokinetic studies. Such methodologies could be applicable to this compound for its evaluation in biological matrices (Nemani et al., 2018).

Safety and Hazards

The safety and hazards associated with Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate are not explicitly mentioned in the available literature .

Future Directions

The future directions for the research and application of Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate are not explicitly mentioned in the available literature .

properties

IUPAC Name

ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10F2O3/c1-2-16-10(15)6-9(14)11-7(12)4-3-5-8(11)13/h3-5H,2,6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLRNJDWFZNOBHC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CC(=O)C1=C(C=CC=C1F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10F2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90543552
Record name Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90543552
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

97305-12-9
Record name Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90543552
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of 2,6-difluorobenzoic acid (15 g, 0.095 mol) and carbonyldiimidazole (18 g, 0.14 mol, 1.5 equiv) in anhydrous tetrahydrofuran (150 mL) was stirred at ambient temperature for 6 hours. In a separate flask, a suspension of anhydrous magnesium(II) chloride (9.0 g, 0.095 mol, 1.0 equiv) and potassium ethyl malonate (22 g, 0.13 mol, 1.4 equiv) in tetrahydrofuran (225 mL) was stirred at 50-60° C. for 6 hours, cooled to ambient temperature, which was then added via syringe to the solution of activated acid, and the mixture was stirred for an additional 18 hours at ambient temperature. The mixture was refluxed for 3 hours, cooled to ambient temperature, poured into water and acidified with hydrochloric acid (12 N aqueous) to pH<2. The aqueous layer was extracted with ethyl acetate and the organic extract was washed with water, dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
Name
potassium ethyl malonate
Quantity
22 g
Type
reactant
Reaction Step Two
Quantity
225 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Reactant of Route 2
Reactant of Route 2
Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Reactant of Route 3
Reactant of Route 3
Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Reactant of Route 4
Reactant of Route 4
Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Reactant of Route 5
Reactant of Route 5
Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
Reactant of Route 6
Reactant of Route 6
Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.